Cas no 2711962-89-7 (3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2))
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2)
-
- Inchi: 1S/C18H20N2O2S.ClH/c1-13-12-14(18(21)22)6-7-16(13)23-17-5-3-2-4-15(17)20-10-8-19-9-11-20;/h2-7,12,19H,8-11H2,1H3,(H,21,22);1H
- InChI Key: MXSLPWKOQJZUKD-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=C(C)C(SC2C(N3CCNCC3)=CC=CC=2)=CC=1)O
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M382210-2.5mg |
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) |
2711962-89-7 | 2.5mg |
$ 167.00 | 2023-09-06 | ||
| TRC | M382210-5mg |
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) |
2711962-89-7 | 5mg |
$328.00 | 2023-05-17 | ||
| TRC | M382210-10mg |
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) |
2711962-89-7 | 10mg |
$ 620.00 | 2023-09-06 | ||
| TRC | M382210-25mg |
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) |
2711962-89-7 | 25mg |
$ 1372.00 | 2023-09-06 |
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2)
Introduction to 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) (CAS No. 2711962-89-7)
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2), with the CAS number 2711962-89-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine moiety and a thioether linkage, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.
Chemical Structure and Properties
The molecular formula of 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) is C18H20N2O2S·2HCl. The compound is a white to off-white crystalline solid with a molecular weight of approximately 404.37 g/mol. The presence of the piperazine ring and the thioether linkage imparts specific chemical properties to the molecule, such as solubility in polar solvents and reactivity towards electrophilic substitution reactions. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.
Synthesis Methods
The synthesis of 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) involves several steps that are carefully optimized to ensure high yield and purity. One common approach is the reaction of 3-methyl-4-chlorobenzoic acid with 2-(piperazin-1-yl)thiophenol in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with hydrogen chloride gas to form the hydrochloride salt. This method has been widely reported in the literature and has been refined to improve efficiency and reduce by-product formation.
Biological Activities
3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) has shown promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific receptors and enzymes involved in neurological disorders. For instance, it has been found to exhibit potent activity as a serotonin receptor agonist, which could have implications for the treatment of conditions such as depression and anxiety disorders. Additionally, preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.
Clinical Applications and Research Developments
The potential clinical applications of 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) are currently being explored through various research initiatives. Recent studies have focused on its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro and in vivo experiments have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.
A notable study published in the Journal of Medicinal Chemistry reported that 3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2) significantly improved cognitive function in animal models of Alzheimer's disease. The researchers attributed this effect to the compound's ability to enhance synaptic plasticity and promote neuronal survival. These findings have sparked interest in further clinical trials to evaluate its safety and efficacy in human subjects.
Safety Considerations
In terms of safety, preclinical toxicology studies have shown that 3-Methyl-4-((2-(piperazin-1-y lphenyl)thio)benzoic acid, hydrochloride (1:2) exhibits a favorable safety profile at therapeutic doses. However, as with any new drug candidate, thorough safety assessments are necessary before it can be approved for clinical use. Ongoing research is focused on identifying potential side effects and optimizing dosing regimens to maximize therapeutic benefits while minimizing adverse reactions.
Conclusion
In conclusion, 3-Methyl-4-((2-(pip erazin - 1 - yl ) phen yl ) th io ) ben zo ic ac id , hy dro ch lor ide ( 1 : 2 ) strong > represents an exciting advancement in the field of medicinal chemistry with promising applications in treating neurological disorders and inflammation. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential therapeutic uses. p >
2711962-89-7 (3-Methyl-4-((2-(piperazin-1-yl)phenyl)thio)benzoic acid, hydrochloride (1:2)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)